Cas no 6018-92-4 (trinickel dicitrate)

• Product Name: trinickel dicitrate
• CAS No: 6018-92-4
• MF: C₁₂H₁₀Ni₃O₁₄
• MW: 554.279609203339
• MDL: MFCD09953641
• CID: 85516
• PubChem ID: 165394
• Update Time: 2025-06-26

trinickel dicitrate Chemical and Physical Properties

Names and Identifiers

• trinickel dicitrate
• NICKEL CITRATE
• Nickel citrate hydrate
• DTXSID10889500
• 2-hydroxypropane-1,2,3-tricarboxylate;nickel(2+)
• Citric acid, nickel(2+) salt (2:3)
• AI3-61697
• 6018-92-4
• NS00081939
• AKOS015912610
• Triickel dicitrate
• EC 227-873-2
• NSC 7705
• EINECS 227-873-2
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, nickel(2+) salt (2:3)
• UPPLJLAHMKABPR-UHFFFAOYSA-H

• MDL： MFCD09953641
• Inchi： 1S/2C6H8O7.3Ni/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6
• InChI Key： UPPLJLAHMKABPR-UHFFFAOYSA-H
• SMILES： [Ni+2].[Ni+2].[Ni+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 569.82400
• Monoisotopic Mass: 192.027003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 281
• XLogP3: _1.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 153 deg C
• Boiling Point: Decomposes
• PSA: 207.49000
• LogP: -3.02390
• Solubility: Not determined

trinickel dicitrate Security Information

• HazardClass：9
• TSCA：Yes

Additional information on trinickel dicitrate

Introduction to Trinickel Dicitrate (CAS No: 6018-92-4)

Trinickel dicitrate, with the chemical formula Ni₃(C₆H₅O₇)₂, is a specialized compound that has garnered significant attention in the field of catalysis and material science. This trinickel salt, derived from nickel and citric acid, exhibits unique properties that make it a valuable component in various industrial and research applications. Its molecular structure, characterized by a stable nickel-citrate complex, contributes to its remarkable stability and reactivity, which are leveraged in multiple high-tech domains.

The compound's significance is underscored by its role as a precursor in the synthesis of advanced materials. In recent years, researchers have been exploring the potential of Trinickel Dicitrate as a catalyst in organic transformations, particularly in cross-coupling reactions. These reactions are pivotal in pharmaceutical synthesis, enabling the efficient construction of complex molecular architectures. The nickel centers in this compound facilitate the formation of carbon-carbon bonds with high selectivity and yield, making it an attractive alternative to traditional palladium-based catalysts.

Moreover, the application of Trinickel Dicitrate extends to the field of battery technology. Nickel compounds are well-known for their electrochemical properties, and when incorporated into electrode materials, they enhance energy storage capacity and efficiency. Studies have demonstrated that trinickel dicitrate can be used to synthesize nickel-rich cathode materials for lithium-ion batteries. These materials exhibit superior charge-discharge performance, making them promising for next-generation energy storage solutions. The compound's ability to form stable oxides and hydroxides further contributes to its suitability for battery applications.

In the realm of nanotechnology, Trinickel Dicitrate has been investigated for its potential in the synthesis of nickel nanoparticles. These nanoparticles possess exceptional catalytic activity and surface area, which are advantageous for applications such as hydrogen production and environmental remediation. Researchers have reported that treating nickel citrate precursors with Trinickel Dicitrate yields highly dispersed nanoparticles with enhanced catalytic performance. This finding opens new avenues for developing efficient and sustainable catalytic systems.

The compound's versatility is also evident in its use as a chelating agent. Citrate ions form stable complexes with metal ions, which can be exploited in various biochemical processes. For instance, Trinickel Dicitrate has been employed in biochemical assays to study metal ion interactions with biomolecules. Its ability to bind nickel ions selectively allows researchers to investigate the role of nickel in enzymatic reactions and cellular processes. This application highlights its importance in understanding metal homeostasis and developing therapeutic strategies.

Recent advancements in green chemistry have prompted investigations into the environmental impact of using Trinickel Dicitrate. Studies have shown that this compound can be synthesized using renewable feedstocks and biodegradable ligands, aligning with sustainable practices. The citric acid used as a ligand is derived from natural sources, making the production process eco-friendly. Additionally, the compound's biodegradability ensures minimal environmental persistence upon disposal. These attributes make it a preferred choice for applications where environmental responsibility is paramount.

The pharmaceutical industry has also shown interest in Trinickel Dicitrate due to its potential therapeutic applications. Nickel complexes have been explored as anti-inflammatory and anticancer agents, and Trinickel Dicitrate is no exception. Preclinical studies suggest that this compound can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. Furthermore, its ability to generate reactive oxygen species under specific conditions makes it a candidate for photodynamic therapy. These findings warrant further investigation into its pharmacological properties.

In conclusion, Trinickel Dicitrate (CAS No: 6018-92-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a catalyst, battery material precursor, nanoparticle synthesizer, chelating agent, and potential therapeutic agent underscores its importance in modern research and industry. As advancements continue to unfold in catalysis, nanotechnology, energy storage, and green chemistry, the relevance of this compound is expected to grow even further.